![molecular formula C12H14ClNO2 B2722753 2-Chloro-N-[(1R,2S)-2-(3-methoxyphenyl)cyclopropyl]acetamide CAS No. 2411179-55-8](/img/structure/B2722753.png)
2-Chloro-N-[(1R,2S)-2-(3-methoxyphenyl)cyclopropyl]acetamide
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Overview
Description
The compound “2-Chloro-N-[(1R,2S)-2-(3-methoxyphenyl)cyclopropyl]acetamide” is a chlorinated acetamide with a cyclopropyl and a methoxyphenyl group. Acetamides are a class of organic compounds that are derived from acetic acid, and they have a wide range of applications in organic synthesis .
Molecular Structure Analysis
The compound contains a cyclopropyl group, which is a three-carbon ring, and a methoxyphenyl group, which is a phenyl (benzene) ring with a methoxy (OCH3) substituent. The (1R,2S) notation indicates the configuration of the chiral centers in the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the chloro group, which is a good leaving group, and the amide group, which can participate in a variety of reactions. The cyclopropyl and methoxyphenyl groups may also influence the compound’s reactivity .Properties
IUPAC Name |
2-chloro-N-[(1R,2S)-2-(3-methoxyphenyl)cyclopropyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO2/c1-16-9-4-2-3-8(5-9)10-6-11(10)14-12(15)7-13/h2-5,10-11H,6-7H2,1H3,(H,14,15)/t10-,11+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZCPGZYAVZZMJB-WDEREUQCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2CC2NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)[C@@H]2C[C@H]2NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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